Cas no 1270409-63-6 (3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE
• CAS No: 1270409-63-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5583178
• PubChem ID: 55282409
• Update Time: 2025-05-21

3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3,5-dimethyl-
• N15166
• 1270409-63-6
• AKOS006343356

• Inchi： 1S/C11H14N2/c1-8-5-9(2)7-10(6-8)11(13)3-4-12/h5-7,11H,3,13H2,1-2H3
• InChI Key： MEFKFTAICBLCCZ-UHFFFAOYSA-N
• SMILES： NC(CC#N)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±37.0 °C(Predicted)
• pka: 6.89±0.10(Predicted)

Additional information on 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE

Comprehensive Guide to 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE (CAS No. 1270409-63-6): Properties, Applications, and Market Insights

3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE (CAS No. 1270409-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This nitrile derivative, featuring an amino group and dimethylphenyl substituents, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure enables diverse applications, particularly in drug discovery and material science. Researchers and manufacturers value this compound for its role in constructing complex molecular architectures.

The growing demand for 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE reflects broader trends in pharmaceutical intermediates and custom synthesis markets. With increasing interest in small molecule drugs and targeted therapies, compounds like this serve as crucial building blocks. The 1270409-63-6 material demonstrates excellent stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes in medicinal chemistry.

From a chemical perspective, 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE offers several advantageous properties. The electron-withdrawing nitrile group and electron-donating amino group create interesting electronic effects that influence reactivity patterns. The 3,5-dimethylphenyl moiety contributes to steric effects while maintaining reasonable solubility in common organic solvents. These characteristics make the compound particularly useful in asymmetric synthesis and chiral building block applications.

Recent advances in green chemistry have prompted investigations into more sustainable production methods for 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE. Many researchers are exploring catalytic processes and atom-efficient reactions to synthesize this intermediate with reduced environmental impact. The compound's potential in bioconjugation chemistry has also attracted attention, particularly for developing novel drug delivery systems and diagnostic agents.

The global market for 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE has shown steady growth, driven by expanding pharmaceutical R&D activities and increasing demand for custom chemical synthesis services. Major producers are investing in scale-up technologies to meet the needs of clinical-stage drug development programs. Quality control remains paramount, with analytical methods like HPLC and NMR being essential for verifying the purity of CAS 1270409-63-6 material.

Storage and handling of 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage practices should be followed. The compound typically remains stable when protected from moisture and stored at controlled temperatures, maintaining its utility as a reliable synthetic intermediate.

Future research directions for 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE include exploring its potential in metal-organic frameworks (MOFs) and functional materials. The compound's structural features make it an interesting candidate for designing novel molecular recognition systems. Additionally, its applications in peptide mimetics and enzyme inhibitors continue to be areas of active investigation in academic and industrial laboratories worldwide.

For researchers seeking high-purity 3-AMINO-3-(3,5-DIMETHYLPHENYL)PROPANENITRILE, several specialty chemical suppliers offer the material with comprehensive analytical documentation. The availability of custom synthesis services allows for tailored quantities and specific purity requirements to support various research and development projects. As the compound gains broader recognition, its role in advancing medicinal chemistry and material science continues to expand.